Cas no 399000-02-3 (N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(pyrrolidine-1-sulfonyl)benzamide)

• Product Name: N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(pyrrolidine-1-sulfonyl)benzamide
• CAS No: 399000-02-3
• MF: C₂₀H₂₁N₃O₄S₂
• MW: 431.528442144394
• CID: 5914369
• PubChem ID: 4577924
• Update Time: 2025-10-28

N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(pyrrolidine-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(pyrrolidine-1-sulfonyl)benzamide
• N-(4-methoxy-3-methyl-1,3-benzothiazol-2-ylidene)-4-pyrrolidin-1-ylsulfonylbenzamide
• Oprea1_843429
• SR-01000009474-1
• AKOS024600897
• 399000-02-3
• N-[(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-4-(pyrrolidine-1-sulfonyl)benzamide
• F0834-0885
• (E)-N-(4-methoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)-4-(pyrrolidin-1-ylsulfonyl)benzamide
• SR-01000009474
• Benzamide, N-(4-methoxy-3-methyl-2(3H)-benzothiazolylidene)-4-(1-pyrrolidinylsulfonyl)-

• Inchi： 1S/C20H21N3O4S2/c1-22-18-16(27-2)6-5-7-17(18)28-20(22)21-19(24)14-8-10-15(11-9-14)29(25,26)23-12-3-4-13-23/h5-11H,3-4,12-13H2,1-2H3
• InChI Key： CLIRWEOQLOHCHI-UHFFFAOYSA-N
• SMILES： C(N=C1N(C)C2=C(OC)C=CC=C2S1)(=O)C1=CC=C(S(N2CCCC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 431.09734851g/mol
• Monoisotopic Mass: 431.09734851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 737
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 626.2±65.0 °C(Predicted)
• pka: -1.79±0.20(Predicted)

Additional information on N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(pyrrolidine-1-sulfonyl)benzamide

Comprehensive Guide to N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(pyrrolidine-1-sulfonyl)benzamide (CAS No. 399000-02-3)

N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(pyrrolidine-1-sulfonyl)benzamide (CAS No. 399000-02-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, with its unique structural features, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its benzothiazole and sulfonylbenzamide moieties, which are known to contribute to its biological activity.

The molecular structure of N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(pyrrolidine-1-sulfonyl)benzamide includes a benzothiazole core, a methoxy group, and a pyrrolidine sulfonyl substituent. These functional groups make it a versatile candidate for various biochemical applications. Recent studies have explored its potential as a kinase inhibitor, a topic of high interest in cancer research and other therapeutic areas. The compound's ability to interact with specific enzymes and receptors makes it a valuable tool for understanding disease mechanisms.

One of the most searched questions related to this compound is: "What are the potential applications of N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(pyrrolidine-1-sulfonyl)benzamide in drug development?" The answer lies in its unique chemical properties, which allow it to bind selectively to target proteins. This selectivity is crucial for minimizing side effects in therapeutic applications. Additionally, the methoxy and sulfonyl groups enhance its solubility and bioavailability, making it a promising candidate for oral drug formulations.

Another hot topic in the scientific community is the synthesis and optimization of N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(pyrrolidine-1-sulfonyl)benzamide. Researchers are continually exploring more efficient synthetic routes to produce this compound with higher yields and purity. The demand for high-quality pharmaceutical intermediates like this one has increased, driven by the growing need for novel therapeutics. The compound's CAS No. 399000-02-3 is often referenced in patents and research papers, highlighting its importance in the field.

From a market perspective, N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(pyrrolidine-1-sulfonyl)benzamide is part of a broader trend toward targeted drug therapies. The pharmaceutical industry is increasingly focusing on compounds that can address specific pathways involved in diseases. This compound's potential as a small-molecule inhibitor aligns with this trend, making it a subject of interest for both academic and industrial researchers. Its benzothiazole scaffold is also being investigated for its anti-inflammatory and neuroprotective properties.

In summary, N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(pyrrolidine-1-sulfonyl)benzamide (CAS No. 399000-02-3) is a compound with significant potential in modern drug discovery. Its unique structure, combined with its biological activity, makes it a valuable subject for ongoing research. As the scientific community continues to explore its applications, this compound is likely to play a pivotal role in the development of next-generation therapeutics.